Cas no 3234-28-4 (1,2-epoxytetradecane)

• Product Name: 1,2-epoxytetradecane
• CAS No: 3234-28-4
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• MDL: MFCD00037524
• CID: 84672
• PubChem ID: 87569579
• Update Time: 2025-07-31

1,2-epoxytetradecane Chemical and Physical Properties

Names and Identifiers

• 1,2-epoxytetradecane
• n-Dodecyloxirane~1-Tetradecene oxide
• 2-dodecyloxirane
• 1,2-epoxy tetradecene
• 1,2-Tetradecylene Oxide
• 1-tetradecene oxide
• Dodecyloxirane
• EINECS 221-781-6
• Oxirane,2-dodecyl
• Oxirane,dodecyl
• tetradecene oxide
• Oxirane, dodecyl-
• BP-26280
• EC 221-781-6
• 2-Dodecyloxirane #
• CS-0377964
• 2-Dodecyloxirane;Oxirane, dodecyl-;Dodecyloxirane
• AI3-14200
• DTXSID9025249
• CAS-3234-28-4
• 3234-28-4
• FT-0771748
• AKOS015855787
• Oxirane, 2-dodecyl-
• W-109879
• 1,2-Epoxytetradecane, technical grade, 85%
• BCP30718
• SY049803
• CHEMBL1598368
• MFCD00037524
• NCGC00091395-02
• dodecyl oxirane
• FT-0606455
• SCHEMBL284300
• Tox21_200250
• DTXCID705249
• NCGC00091395-01
• NCGC00257804-01
• CCRIS 2617
• E0314
• TETRADECENEEPOXIDE
• TETRADECANE, 1,2-EPOXY-
• (+-)-1,2-EPOXYTETRADECANE
• dodecylene oxide
• NS00001057
• TETRADECENE EPOXIDE
• 1,2-TETRADECENE OXIDE
• (+-)-DODECYLOXIRANE
• DB-421122
• G77517
• TETRADECANE,1,2-EPOXY-
• (.+-.)-DODECYLOXIRANE
• (.+-.)-1,2-EPOXYTETRADECANE
• DB-060896

• MDL： MFCD00037524
• Inchi： 1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15-14/h14H,2-13H2,1H3
• InChI Key： IOHJQSFEAYDZGF-UHFFFAOYSA-N
• SMILES： O1CC1CCCCCCCCCCCC
• BRN： 107525

Computed Properties

• Exact Mass: 212.21400
• Monoisotopic Mass: 212.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0,843 g/cm3
• Boiling Point: 96°C/0.4mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.4408
• PSA: 12.53000
• LogP: 4.69620
• Solubility: Not available

1,2-epoxytetradecane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/38-36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Material Chemicals High Polymer Materials

Additional information on 1,2-epoxytetradecane

Comprehensive Guide to 1,2-Epoxytetradecane (CAS No. 3234-28-4): Properties, Applications, and Industry Insights

1,2-Epoxytetradecane (CAS No. 3234-28-4) is a versatile epoxide compound widely used in industrial and research applications. This 14-carbon epoxide belongs to the family of alkyl epoxides, characterized by its reactive three-membered epoxy ring. With the growing demand for specialty chemicals in sectors like polymers, coatings, and pharmaceuticals, understanding this compound's unique properties has become increasingly important.

The molecular structure of 1,2-epoxytetradecane features a terminal epoxy group attached to a long hydrocarbon chain, giving it both hydrophobic characteristics and chemical reactivity. This dual nature makes it valuable for creating modified surfactants and crosslinking agents. Recent searches on scientific databases show rising interest in "long-chain epoxide applications" and "sustainable epoxy derivatives," reflecting current industry trends toward more environmentally friendly chemical solutions.

In polymer chemistry, 1,2-epoxytetradecane serves as a crucial building block for epoxy resins with enhanced flexibility compared to shorter-chain variants. Its hydrophobic tail contributes to improved moisture resistance in final products, addressing common queries about "water-resistant epoxy formulations." The compound's reactivity also makes it suitable for surface modification applications, particularly in creating specialized coatings with tailored properties.

The synthesis of 1,2-epoxytetradecane 3234-28-4 typically involves the epoxidation of 1-tetradecene, a process that has seen optimization in recent years to improve yield and reduce environmental impact. Industry professionals frequently search for "green epoxidation methods" and "catalytic epoxide production," indicating strong interest in sustainable manufacturing approaches. Advanced characterization techniques like FT-IR spectroscopy and GC-MS analysis are commonly employed to verify the purity of this specialty chemical.

Beyond industrial applications, 1,2-epoxytetradecane finds use in academic research as a model compound for studying ring-opening reactions. Its behavior in nucleophilic attacks at the epoxy carbon makes it valuable for investigating reaction mechanisms, a topic generating numerous "epoxide reaction kinetics" searches. The compound's stability under various conditions also makes it suitable for long-term stability studies in material science research.

The global market for epoxide compounds like 1,2-epoxytetradecane is experiencing steady growth, driven by demand from the polymer additives sector and specialty chemicals industry. Market analysis reveals increasing searches for "high-performance epoxy plasticizers" and "bio-based epoxy alternatives," reflecting evolving industry needs. Proper handling and storage recommendations for this compound emphasize protection from moisture and strong acids to maintain its chemical integrity.

Quality control measures for CAS 3234-28-4 typically include rigorous testing for epoxide content and impurity profiling. Analytical methods have advanced significantly, with many researchers investigating "epoxide quantification techniques" and "spectroscopic characterization methods." The compound's compatibility with various solvents and its reactivity profile make it a subject of ongoing research in chemical process optimization.

Environmental considerations for 1,2-epoxytetradecane focus on its biodegradation potential and ecotoxicological profile, topics that generate substantial scientific inquiry. Recent publications address "epoxide environmental fate" and "green chemistry approaches" to epoxide production, aligning with global sustainability initiatives. The compound's applications continue to expand into emerging fields like advanced material science and nanotechnology.

Future developments surrounding 1,2-epoxytetradecane may focus on catalytic conversion processes and derivative synthesis, as evidenced by growing patent activity in this area. The scientific community shows particular interest in "epoxide functionalization techniques" and "high-value chemical production" from such intermediates. As industries seek more sustainable chemical solutions, the role of carefully designed epoxide compounds like 1,2-epoxytetradecane is likely to grow in importance across multiple technological sectors.